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Compound of Interest

Compound Name: Methyl dodec-3-enoate

Cat. No.: B15490136 Get Quote

Technical Dossier: Methyl Dodec-3-enoate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of methyl
dodec-3-enoate, focusing on its molecular formula and weight. While specific experimental

data for the 3-enoate isomer is not readily available in public databases, the fundamental

properties can be reliably determined based on its chemical structure and comparison with its

isomers.

Core Chemical Data
Methyl dodec-3-enoate is an unsaturated fatty acid methyl ester. Its structure consists of a 12-

carbon chain (dodec) with a double bond located at the third carbon position, esterified with a

methyl group. The presence of the double bond means it has two fewer hydrogen atoms than

its saturated counterpart, methyl dodecanoate.

The key quantitative data for methyl dodec-3-enoate is summarized in the table below. These

values are consistent for all isomers of methyl dodecenoate, such as methyl dodec-11-enoate

and methyl dodec-9-enoate, as they share the same atomic composition.
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Property Value Citation

Molecular Formula C₁₃H₂₄O₂ [1][2]

Molecular Weight 212.33 g/mol [1][2]

Exact Mass 212.177630004 Da [1]

Logical Relationship of Isomers
The relationship between methyl dodec-3-enoate and its isomers is based on the position of

the double bond within the twelve-carbon chain. This structural difference, known as positional

isomerism, does not alter the overall atomic count, and therefore, the molecular formula and

molecular weight remain constant across these isomers.
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Isomeric Relationship Diagram

As illustrated, all positional isomers of methyl dodecenoate share the identical molecular

formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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